Cas no 2227772-16-7 (3-(1S)-2-amino-1-hydroxyethyl-N-ethylbenzamide)

• Product Name: 3-(1S)-2-amino-1-hydroxyethyl-N-ethylbenzamide
• CAS No: 2227772-16-7
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6172878
• PubChem ID: 165610343
• Update Time: 2025-10-29

3-(1S)-2-amino-1-hydroxyethyl-N-ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(1S)-2-amino-1-hydroxyethyl-N-ethylbenzamide
• EN300-1746081
• 2227772-16-7
• 3-[(1S)-2-amino-1-hydroxyethyl]-N-ethylbenzamide

• Inchi： 1S/C11H16N2O2/c1-2-13-11(15)9-5-3-4-8(6-9)10(14)7-12/h3-6,10,14H,2,7,12H2,1H3,(H,13,15)/t10-/m1/s1
• InChI Key： FKCNDRSPWDCPOT-SNVBAGLBSA-N
• SMILES： O[C@H](CN)C1C=CC=C(C(NCC)=O)C=1

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-(1S)-2-amino-1-hydroxyethyl-N-ethylbenzamide

Professional Introduction to 3-(1S)-2-amino-1-hydroxyethyl-N-ethylbenzamide (CAS No. 2227772-16-7)

3-(1S)-2-amino-1-hydroxyethyl-N-ethylbenzamide is a compound of significant interest in the field of pharmaceutical chemistry, particularly due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2227772-16-7, has garnered attention for its role in the development of novel therapeutic agents. The precise stereochemistry and functional groups present in this molecule contribute to its distinct pharmacological profile, making it a subject of extensive research and exploration.

The structure of 3-(1S)-2-amino-1-hydroxyethyl-N-ethylbenzamide incorporates several key functional groups that are critical for its biological interactions. The N-ethylbenzamide moiety is a well-known pharmacophore found in many bioactive molecules, often contributing to their binding affinity and specificity. Additionally, the presence of a chiral center at the 1S position introduces stereoselectivity, which is a crucial factor in drug design. The 2-amino-1-hydroxyethyl side chain further enhances the compound's complexity and potential for diverse biological effects.

In recent years, there has been growing interest in the development of molecules that target specific enzymatic pathways involved in various diseases. 3-(1S)-2-amino-1-hydroxyethyl-N-ethylbenzamide has been investigated for its potential role in modulating enzymes such as kinases and phosphodiesterases, which are implicated in conditions ranging from cancer to neurodegenerative disorders. The benzamide core is particularly noteworthy, as it has been shown to interact with heme-binding proteins, suggesting applications in treating anemia and other hemoglobin-related diseases.

One of the most compelling aspects of 3-(1S)-2-amino-1-hydroxyethyl-N-ethylbenzamide is its potential as a lead compound for drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives of this molecule that exhibit enhanced potency and selectivity. These efforts have led to the identification of novel analogs with improved pharmacokinetic properties, making them more suitable for clinical translation.

The stereochemical integrity of 3-(1S)-2-amino-1-hydroxyethyl-N-ethylbenzamide is another critical factor that has driven its investigation. The (1S) configuration at the chiral center has been shown to significantly influence the compound's biological activity. Studies have demonstrated that enantiomeric purity is essential for achieving optimal therapeutic effects, and any deviation can lead to reduced efficacy or even adverse reactions. This underscores the importance of advanced synthetic methodologies in producing enantiomerically pure forms of this compound.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 3-(1S)-2-amino-1-hydroxyethyl-N-ethylbenzamide. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve high enantiomeric excesses, ensuring that the final product meets stringent pharmaceutical standards. These synthetic strategies not only facilitate research but also pave the way for large-scale production if clinical success is demonstrated.

The pharmacological profile of 3-(1S)-2-amino-1-hydroxyethyl-N-ethylbenzamide has been further explored through preclinical studies. These investigations have revealed potential applications in treating inflammatory diseases, where modulation of certain signaling pathways can lead to significant therapeutic benefits. Additionally, the compound has shown promise in models of pain management, suggesting its utility as an analgesic agent. The dual functionality provided by the amino and hydroxyl groups allows for multiple interaction points with biological targets, enhancing its versatility.

In conclusion, 3-(1S)-2-amino-1-hydroxyethyl-N-ethylbenzamide (CAS No. 2227772-16-7) represents a promising candidate for further development in pharmaceuticals. Its unique structural features, including the benzamide core and chiral center, contribute to its distinct pharmacological properties. Ongoing research continues to uncover new potential applications for this compound, making it a valuable asset in the quest for novel therapeutic agents.